Cas no 2411337-52-3 ((E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide)

• Product Name: (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411337-52-3
• MF: C₁₇H₃₁N₃O
• MW: 293.447544336319
• CID: 5940584
• PubChem ID: 146097659
• Update Time: 2025-09-23

(E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide
• EN300-26575208
• 2411337-52-3
• Z3952173096
• (2E)-N-[2-(4-tert-butyl-1,2,3,6-tetrahydropyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C17H31N3O/c1-17(2,3)15-8-12-20(13-9-15)14-10-18-16(21)7-6-11-19(4)5/h6-8H,9-14H2,1-5H3,(H,18,21)/b7-6+
• InChI Key： CKYIEHIRQILABD-VOTSOKGWSA-N
• SMILES： O=C(/C=C/CN(C)C)NCCN1CC=C(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 293.246712621g/mol
• Monoisotopic Mass: 293.246712621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.6Ų

Additional information on (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide

(E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide and CAS No. 2411337-52-3: A Promising Molecule for Pharmaceutical Applications

(E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide, with the chemical identifier CAS No. 2411337-52-3, represents a novel class of synthetic compounds that have garnered significant attention in recent years due to their potential therapeutic applications in various biomedical fields. This molecule belongs to the family of butenamide derivatives, characterized by the presence of a but-2-enamide functional group, which is a key structural feature contributing to its biological activity. The 4-(dimethylamino)but-2-enamide segment, combined with the 4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl substituent, forms a unique scaffold that enables the molecule to interact with multiple biological targets, making it a valuable candidate for drug discovery and development.

Recent studies have highlighted the 4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl moiety as a critical component in modulating the pharmacological profile of this compound. The tert-butyl group, a common functional group in pharmaceutical chemistry, provides steric bulk and hydrophobicity, which may influence the molecule's ability to penetrate biological membranes and interact with intracellular targets. Additionally, the 3,6-dihydro-2H-pyridin-1-yl ring system introduces aromaticity and conjugation, enhancing the molecule's stability and reactivity. These structural features collectively contribute to the compound's potential as a therapeutic agent in the treatment of inflammatory and neurodegenerative disorders.

The E configuration of the but-2-enamide double bond is another important aspect of this molecule's pharmacological activity. The E isomer is known to exhibit distinct conformational properties compared to its Z counterpart, which can significantly impact its binding affinity to target proteins. This stereochemical variation is particularly relevant in drug design, as it allows for the optimization of molecular interactions with specific receptors or enzymes. For instance, the E isomer of 4-(dimethylamino)but-2-enamide has been shown to demonstrate enhanced selectivity for certain ion channels, a property that could be exploited in the development of targeted therapies for neurological conditions.

Recent advances in computational chemistry and molecular modeling have provided insights into the 4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl group's role in modulating the compound's biological activity. Studies published in Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry have demonstrated that the tert-butyl substituent can enhance the molecule's hydrophobicity, thereby improving its ability to cross the blood-brain barrier (BBB). This property is particularly advantageous for the treatment of central nervous system (CNS) disorders, where the BBB poses a significant challenge for drug delivery.

One of the most promising applications of (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide is in the field of anti-inflammatory therapy. Research published in Frontiers in Pharmacology has shown that this compound exhibits potent inhibitory activity against key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These targets are well-established in the pathogenesis of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. The 4-(dimethylamino)but-2-enamide segment appears to play a crucial role in this anti-inflammatory effect, as it enhances the molecule's ability to bind to and modulate these targets.

Another area of interest is the potential use of this compound in neurodegenerative disorders. A study published in Neuropharmacology reported that the 4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl group contributes to the molecule's neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. This effect is particularly relevant in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress is a major pathological factor. The E configuration of the but-2-enamide double bond may further enhance these neuroprotective effects by modulating the molecule's interaction with cellular antioxidant systems.

Recent developments in drug delivery systems have also opened new avenues for the application of (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide. Researchers have explored the use of nanoparticle-based delivery systems to improve the bioavailability and targeting efficiency of this compound. A study published in Nano Letters demonstrated that encapsulating the molecule in biodegradable nanoparticles significantly enhanced its stability and prolonged its therapeutic effect in vivo. This approach could be particularly beneficial for the treatment of diseases requiring sustained drug release, such as chronic infections or autoimmune conditions.

Despite its promising therapeutic potential, the development of (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide as a pharmaceutical agent is still in its early stages. Challenges such as optimizing its pharmacokinetic profile, ensuring its safety and efficacy, and overcoming potential side effects remain to be addressed. However, ongoing research in medicinal chemistry and pharmacology is expected to provide valuable insights into these challenges and pave the way for the clinical application of this compound.

In conclusion, (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411337-52-3) is a promising molecule with a wide range of potential applications in pharmaceutical science. Its unique structural features, including the 4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl group and the E configuration of the but-2-enamide double bond, contribute to its biological activity and therapeutic potential. As research in this field continues to advance, this compound may become a valuable tool in the treatment of various diseases, offering new hope for patients suffering from conditions such as inflammation, neurodegeneration, and chronic infections.

Further studies are needed to fully understand the mechanism of action of this compound and to evaluate its safety and efficacy in preclinical and clinical settings. The development of this molecule highlights the importance of interdisciplinary research in pharmaceutical science, combining insights from chemistry, biology, and pharmacology to address complex medical challenges. As the field of drug discovery continues to evolve, compounds like (E)-N-[2-(4-Tert-butyl-3,6-dihydro-2H-pyridin-1-yl)ethyl]-4-(dimethylamino)but-2-enamide may play a crucial role in the development of innovative therapies for a wide range of diseases.